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Compound of Interest

Compound Name: 2,5-Dichloro-1,4-benzoquinone

Cat. No.: B146525 Get Quote

An In-depth Technical Guide to 2,5-Dichloro-p-
benzoquinone
For Researchers, Scientists, and Drug Development Professionals

Abstract
2,5-Dichloro-p-benzoquinone is a chlorinated aromatic compound with significant reactivity and

potential biological activity. This document provides a comprehensive overview of its physical

and chemical properties, detailed experimental protocols for its synthesis, and an exploration of

its chemical reactivity and toxicological profile. This guide is intended to serve as a valuable

resource for professionals in research, chemical synthesis, and drug development.

Physical and Chemical Properties
2,5-Dichloro-p-benzoquinone is a yellow to orange crystalline powder.[1] Key physical and

chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 615-93-0 [1][2][3][4]

Molecular Formula C₆H₂Cl₂O₂ [1][2]

Molecular Weight 176.98 g/mol [2][4][5]

Appearance
Yellow to orange crystalline

powder
[1]

Melting Point 160-164 °C [1][4]

IUPAC Name
2,5-dichlorocyclohexa-2,5-

diene-1,4-dione
[1][2]

Table 2: Spectroscopic Data
While detailed spectral data with peak assignments are not readily available in all public

sources, general information is provided below.

Spectrum Type Data Source(s)

¹H NMR

Spectra available, detailed

shifts require specific

experimental conditions.

[6]

¹³C NMR

Spectra available, detailed

shifts require specific

experimental conditions.

[7][8]

Infrared (IR) Conforms to standard spectra. [1]

Note: For detailed analysis, it is recommended to acquire spectra on the specific sample and

solvent being used.

Experimental Protocols
Synthesis of 2,5-Dichloro-p-benzoquinone from 2,5-
Dichlorohydroquinone
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This protocol details the oxidation of 2,5-dichlorohydroquinone to 2,5-dichloro-p-benzoquinone.

Materials:

2,5-Dichlorohydroquinone

Sodium dichromate dihydrate (Na₂Cr₂O₇·2H₂O)

Sulfuric acid (H₂SO₄), concentrated

Water (H₂O)

Ether

External cooling bath (e.g., ice-water bath)

Procedure:[9]

Prepare a 4N aqueous solution of sulfuric acid.

Dissolve the 2,5-dichlorohydroquinone in the 4N sulfuric acid solution.

In a separate vessel, prepare a solution of sodium dichromate dihydrate in water. A 50%

excess of the theoretical amount of sodium dichromate should be used.

At room temperature, add the sodium dichromate solution to the 2,5-dichlorohydroquinone

solution in one portion.

Monitor the reaction temperature. If the temperature rises above 35 °C, use an external

cooling bath to maintain it at or below this temperature.

Allow the reaction mixture to stand at room temperature for a minimum of one hour. The

mixture will appear as a dark red solution.

Transfer the reaction mixture to a separatory funnel and extract the product with ether.

Combine the ether extracts.

Remove the ether by distillation to yield the crude 2,5-dichloro-p-benzoquinone.
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The crude product can be further purified by steam distillation.

2,5-Dichlorohydroquinone
in 4N H2SO4

Oxidation Reaction
(≤35°C)

Sodium Dichromate
Solution

Ether Extraction

Distillation

Crude 2,5-Dichloro-
p-benzoquinone

Steam Distillation
(Purification)

Pure 2,5-Dichloro-
p-benzoquinone

Click to download full resolution via product page
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Caption: Potential ROS-induced ERK/MAPK signaling pathway.

Conclusion
2,5-Dichloro-p-benzoquinone is a versatile chemical with important applications in organic

synthesis. However, its potential toxicity warrants careful handling and further investigation into

its biological effects and mechanisms of action. The information provided in this guide serves

as a foundational resource for researchers and professionals working with this compound,

highlighting its key properties and providing essential experimental protocols. Further research

is needed to fully elucidate its solubility in various organic solvents, provide detailed spectral

characterization, and definitively map its interactions with cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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